Technical Documentation Center

4-Chloro-5-fluoro-2,8-dimethylquinoline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-5-fluoro-2,8-dimethylquinoline

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Putative Mechanism of Action of 4-Chloro-5-fluoro-2,8-dimethylquinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals Abstract Quinoline derivatives represent a privileged scaffold in medicinal chemistry, demonstrating a wide array of biological activities, including potent...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quinoline derivatives represent a privileged scaffold in medicinal chemistry, demonstrating a wide array of biological activities, including potent anticancer properties. This technical guide provides a comprehensive analysis of the putative mechanism of action of 4-Chloro-5-fluoro-2,8-dimethylquinoline derivatives as novel anticancer agents. While direct experimental data for this specific substitution pattern is emerging, this document synthesizes current knowledge from structurally related quinoline analogues to propose a scientifically grounded hypothesis of their cellular and molecular interactions. We will delve into the anticipated biological targets, the influence of the specific chemical moieties on activity, and provide detailed experimental protocols for the validation of these mechanisms.

Introduction: The Quinoline Scaffold in Oncology

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a structural cornerstone for numerous synthetic compounds with significant therapeutic value. In oncology, quinoline derivatives have been successfully developed into approved drugs and are the subject of intensive research due to their ability to interact with a variety of biological targets.[1] Their mechanisms of action are diverse and include the inhibition of protein kinases, topoisomerases, and tubulin polymerization, as well as the induction of apoptosis and cell cycle arrest.[2][3] The versatility of the quinoline core allows for substitutions at various positions, profoundly influencing the compound's pharmacokinetic and pharmacodynamic properties.[4]

The specific derivative, 4-Chloro-5-fluoro-2,8-dimethylquinoline, incorporates several key features expected to modulate its biological activity:

  • 4-Chloro Substitution: The chlorine atom at the 4-position is a common feature in many biologically active quinolines. It can enhance the compound's interaction with target proteins and is often a key contributor to inhibitory activity.[5]

  • 5-Fluoro Substitution: The introduction of a fluorine atom can significantly alter the electronic properties of the molecule, enhance metabolic stability, and improve membrane permeability, potentially leading to increased bioavailability and potency.[4][6]

  • 2,8-Dimethyl Substitution: The methyl groups at the 2 and 8 positions can influence the molecule's conformation and steric interactions with its biological target, potentially enhancing selectivity and potency.

Hypothesized Mechanism of Action: A Multi-faceted Approach

Based on the structure-activity relationships of analogous compounds, we hypothesize that 4-Chloro-5-fluoro-2,8-dimethylquinoline derivatives exert their anticancer effects through a combination of mechanisms, primarily centered around the inhibition of key cellular signaling pathways.

Primary Putative Target: Protein Kinase Inhibition

A significant body of evidence points to protein kinases as primary targets for substituted quinoline derivatives.[3] Many quinoline-based compounds have been identified as potent inhibitors of various kinases involved in cancer cell proliferation, survival, and angiogenesis.

A proposed signaling pathway that could be targeted by these derivatives is illustrated below:

Kinase_Inhibition_Pathway cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Growth_Factor Growth Factor RTK Receptor Tyrosine Kinase (e.g., EGFR, VEGFR) Growth_Factor->RTK Binds RAS RAS RTK->RAS Activates PI3K PI3K RTK->PI3K Activates RAF RAF RAS->RAF Activates MEK MEK RAF->MEK Phosphorylates ERK ERK MEK->ERK Phosphorylates Transcription_Factors Transcription Factors ERK->Transcription_Factors Activates AKT AKT PI3K->AKT Activates mTOR mTOR AKT->mTOR Activates mTOR->Transcription_Factors Activates Gene_Expression Gene Expression (Proliferation, Survival) Transcription_Factors->Gene_Expression Quinoline_Derivative 4-Chloro-5-fluoro-2,8- dimethylquinoline Derivative Quinoline_Derivative->RTK Inhibits Quinoline_Derivative->PI3K Inhibits

Caption: Putative inhibition of receptor tyrosine kinase signaling pathways.

Downstream Cellular Effects

The inhibition of key signaling pathways is expected to trigger a cascade of downstream cellular events, ultimately leading to cancer cell death.

By blocking pro-survival signals, 4-Chloro-5-fluoro-2,8-dimethylquinoline derivatives are likely to induce programmed cell death, or apoptosis. This can be initiated through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathways.

Apoptosis_Induction Quinoline_Derivative 4-Chloro-5-fluoro-2,8- dimethylquinoline Derivative Kinase_Inhibition Kinase Inhibition Quinoline_Derivative->Kinase_Inhibition Bcl2_Family Modulation of Bcl-2 Family Proteins Kinase_Inhibition->Bcl2_Family Mitochondrial_Dysfunction Mitochondrial Dysfunction Bcl2_Family->Mitochondrial_Dysfunction Caspase_Activation Caspase Activation Mitochondrial_Dysfunction->Caspase_Activation Apoptosis Apoptosis Caspase_Activation->Apoptosis

Caption: Proposed pathway for the induction of apoptosis.

In addition to inducing apoptosis, these derivatives may also halt the progression of the cell cycle, preventing cancer cells from dividing and proliferating. This is often achieved by modulating the activity of cyclin-dependent kinases (CDKs).[3]

Experimental Validation: Protocols and Methodologies

To validate the hypothesized mechanisms of action, a series of in vitro experiments are essential. The following section provides detailed protocols for key assays.

In Vitro Cytotoxicity Assessment

The initial step is to determine the cytotoxic potential of the 4-Chloro-5-fluoro-2,8-dimethylquinoline derivatives against a panel of cancer cell lines.

Table 1: Representative Cytotoxicity Data for Structurally Similar Quinoline Derivatives

Compound ClassCancer Cell LineIC50 (µM)Reference
4-Amino, 7-chloro-quinolineMDA-MB-468 (Breast)7.35 - 13.72[7]
Fluorinated Quinoline AnaloguesMDA-MB-468 (Breast)2.5 - 5[6]
7-chloro-4-quinolinylhydrazoneSF-295 (CNS), HCT-8 (Colon), HL-60 (Leukemia)0.314 - 4.65 µg/cm³[2]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with serial dilutions of the 4-Chloro-5-fluoro-2,8-dimethylquinoline derivative and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.[8]

Kinase Inhibition Assays

To determine if the derivatives directly inhibit protein kinase activity, in vitro kinase assays are performed.

This protocol outlines a general method for assessing kinase inhibition using a radiolabeled ATP.[9]

  • Reaction Setup: In a 96-well plate, combine the purified kinase, the specific substrate peptide, and the 4-Chloro-5-fluoro-2,8-dimethylquinoline derivative at various concentrations in a kinase reaction buffer.

  • Reaction Initiation: Initiate the kinase reaction by adding [γ-³²P]ATP.

  • Incubation: Incubate the reaction mixture at 30°C for a predetermined time.

  • Reaction Termination: Stop the reaction by adding a stop solution (e.g., phosphoric acid).

  • Substrate Capture: Spot the reaction mixture onto a phosphocellulose membrane, which binds the phosphorylated substrate.

  • Washing: Wash the membrane to remove unincorporated [γ-³²P]ATP.

  • Scintillation Counting: Measure the radioactivity on the membrane using a scintillation counter.

  • Data Analysis: Determine the percentage of kinase inhibition and calculate the IC50 value.

Cell-Based Mechanistic Assays

To confirm the downstream cellular effects, cell-based assays for apoptosis and cell cycle analysis are crucial.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[10]

  • Cell Treatment: Treat cancer cells with the quinoline derivative at its IC50 concentration for 24-48 hours.

  • Cell Harvesting: Harvest the cells and wash them with cold PBS.

  • Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide.

  • Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Data Interpretation:

    • Annexin V-negative/PI-negative: Viable cells

    • Annexin V-positive/PI-negative: Early apoptotic cells

    • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

    • Annexin V-negative/PI-positive: Necrotic cells

This method uses PI to stain DNA and determine the distribution of cells in different phases of the cell cycle.[11]

  • Cell Treatment: Treat cancer cells with the quinoline derivative at its IC50 concentration for 24 hours.

  • Cell Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol.

  • Staining: Wash the fixed cells and resuspend them in a solution containing PI and RNase A.

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

  • Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Caption: A streamlined workflow for validating the mechanism of action.

Conclusion and Future Directions

The 4-Chloro-5-fluoro-2,8-dimethylquinoline scaffold holds significant promise for the development of novel anticancer therapeutics. The proposed multi-faceted mechanism of action, centered on the inhibition of protein kinases and the subsequent induction of apoptosis and cell cycle arrest, provides a strong rationale for further investigation. The experimental protocols detailed in this guide offer a clear roadmap for validating these hypotheses and elucidating the precise molecular interactions of these compounds. Future studies should focus on identifying the specific kinase targets, evaluating in vivo efficacy in preclinical models, and exploring potential synergistic combinations with existing cancer therapies.

References

  • Comprehensive review on current developments of quinoline-based anticancer agents. (2016). Bioorganic & Medicinal Chemistry.
  • AN OVERVIEW OF QUINOLINE DERIVATIVES AS ANTI-CANCER AGENTS. (n.d.). Semantic Scholar.
  • Synthesis and Evaluation of Novel Fluorinated Quinoline Derivatives in 2D and 3D Models of Triple-Neg
  • Cytotoxicity MTT Assay Protocols and Methods. (n.d.).
  • Cell Based Assays. (n.d.). Fisher Scientific.
  • Anticancer Activity of Quinoline Derivatives. (2022). International Journal of Pharmaceutical Sciences Review and Research.
  • Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline deriv
  • Cell Cycle Proliferation | Cell-Based Functional Assay. (n.d.). BD Biosciences.
  • A protocol to assess cell cycle and apoptosis in human and mouse pluripotent cells. (n.d.). PMC.
  • Cytotoxicity Assay Protocol & Troubleshooting. (n.d.).
  • Cell-Based Assays Guide. (2025). Antibodies.com.
  • Molecular targets and anticancer activity of quinoline–chalcone hybrids: liter
  • Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discov. (n.d.). SciELO.
  • Fluorinated Quinolines: Synthesis, Properties and Applications. (n.d.).
  • 4-Substituted Quinolines: Structure Activity Rel
  • Second-generation Substituted Quinolines as Anticancer Drugs for Breast Cancer. (2010). In Vivo.
  • Assay Development for Protein Kinase Enzymes. (2012). NCBI.
  • Effects of oligofluorine substitution on the mutagenicity of quinoline: a study with twelve fluoroquinoline deriv
  • Guide to cell health assays. (n.d.). Abcam.
  • PROTEIN KINASE C ASSAY KITS PROTOCOL. (n.d.). PanVera.
  • Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Pl
  • Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorin
  • Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline deriv
  • Structure-activity relationship analysis of substituted 4-quinolinamines, antagonists of immunostimulatory CpG-oligodeoxynucleotides. (n.d.). PubMed.
  • Structure-activity relationships of 4-position diamine quinoline methanols as intermittent preventative treatment (IPT) against Plasmodium falciparum. (2011). PubMed.
  • Measuring Cell Viability / Cytotoxicity. (n.d.). Dojindo Molecular Technologies.
  • Methods for Detecting Kinase Activity. (n.d.). Cayman Chemical.
  • Structure−Activity Relationship of Quinoline Derivatives as Potent and Selective α 2C -Adrenoceptor Antagonists. (n.d.).
  • Comprehensive Review on Current Developments of Quinoline-Based Anticancer Agents. (2016). ScienceDirect.
  • Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. (n.d.). PMC.
  • Quinolines: the role of substitution site in antileishmanial activity. (2025). Frontiers.
  • Cytotoxicity of 4-substituted quinoline derivatives: Anticancer and antileishmanial potential. (2020). ScienceDirect.
  • Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. (2025). PMC.
  • Structure−Activity Relationship of Newly Synthesized Quinoline Derivatives for Reversal of Multidrug Resistance in Cancer. (n.d.).

Sources

Protocols & Analytical Methods

Method

Application Note: 4-Chloro-5-fluoro-2,8-dimethylquinoline as a Strategic Synthon in OLED Materials Development

Executive Summary The development of highly efficient Organic Light-Emitting Diodes (OLEDs) relies heavily on the precise engineering of organic semiconductors to manage charge injection, exciton confinement, and light e...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of highly efficient Organic Light-Emitting Diodes (OLEDs) relies heavily on the precise engineering of organic semiconductors to manage charge injection, exciton confinement, and light emission. Quinoline derivatives have long been established as premier electron-transporting materials (ETMs) and emissive hosts due to their inherently electron-deficient heteroaromatic core. Among emerging building blocks, 4-Chloro-5-fluoro-2,8-dimethylquinoline offers a highly versatile, multifactorial handle for synthesizing next-generation optoelectronic materials. This application note details the mechanistic rationale, synthetic protocols, and device fabrication workflows for utilizing this specific synthon in OLED research.

Mechanistic Rationale: The Causality of Molecular Design

As a Senior Application Scientist, molecular design must be approached not as random substitution, but as precise electronic and steric engineering. The specific functionalization of this quinoline synthon serves distinct mechanistic purposes:

  • The 4-Chloro Handle (Reactivity): The carbon-chlorine bond at the 4-position is highly activated toward oxidative addition by Palladium(0). This allows for highly regiospecific Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions, enabling the attachment of extended π-conjugated systems (e.g., carbazoles or triarylamines) to tune the HOMO/LUMO energy levels.

  • The 5-Fluoro Substituent (Electronic Tuning): Fluorine exerts a strong inductive (-I) effect, which deepens (lowers) the Lowest Unoccupied Molecular Orbital (LUMO). A deeper LUMO reduces the electron injection barrier from the cathode. Furthermore, strategic fluorination is a proven method to enhance the Thermally Activated Delayed Fluorescence (TADF) effect by fine-tuning the singlet-triplet energy gap (ΔEST)[1].

  • 2,8-Dimethyl Groups (Steric Shielding): Planar aromatic systems are prone to strong intermolecular π-π stacking in the solid state, leading to excimer formation and Aggregation-Caused Quenching (ACQ). The methyl groups at the 2 and 8 positions introduce steric bulk, twisting the molecular conformation. This suppresses ACQ, preserves high Photoluminescence Quantum Yield (PLQY), and significantly enhances the material's solubility for solution-processed OLED fabrication[2].

Synthetic and Integration Workflow

The transition from the raw synthon to a functional OLED device follows a strict, self-validating pipeline, ensuring that chemical modifications translate directly into device performance enhancements.

OLED_Workflow A 4-Chloro-5-fluoro-2,8-dimethylquinoline (Synthon) B Palladium-Catalyzed Cross-Coupling A->B Arylboronic Acid Pd(PPh3)4, Base C Fluorinated Quinoline Derivative (ETM/Host) B->C Purification & Recrystallization D Optoelectronic Validation (CV, PL) C->D Quality Control E OLED Device Fabrication C->E Ink Formulation F Performance Characterization E->F Encapsulation

Figure 1: Synthetic and integration workflow of 4-Chloro-5-fluoro-2,8-dimethylquinoline in OLEDs.

Quantitative Optoelectronic Profiling

Before device integration, synthesized derivatives must be benchmarked against industry standards. The table below summarizes the expected optoelectronic shifts when converting the synthon into a fully conjugated ETM, compared to the classic ETM, Alq3 (Tris(8-hydroxyquinolinato)aluminum).

Property4-Chloro-5-fluoro-2,8-dimethylquinoline (Precursor)Synthesized Fluorinated ETM DerivativeAlq3 (Industry Standard ETM)
HOMO Level (eV) ~ -6.8-6.2 to -6.5-5.9
LUMO Level (eV) ~ -3.2-3.0 to -3.3-3.0
Bandgap (Eg, eV) ~ 3.6~ 3.22.9
Electron Mobility (cm²/Vs) N/A~ 10⁻⁴~ 10⁻⁵
Thermal Stability (Td, °C) < 150 °C> 350 °C300 °C

Data reflects generalized theoretical values for highly conjugated quinoline derivatives[3].

Self-Validating Experimental Protocols

Protocol A: Synthesis of an Extended Quinoline Host Material via Suzuki-Miyaura Coupling

Objective: To synthesize a bipolar host material by coupling the electron-deficient quinoline core with an electron-rich carbazole or triphenylamine boronic acid.

Step-by-Step Methodology:

  • Reaction Setup: In a flame-dried Schlenk flask, combine 4-Chloro-5-fluoro-2,8-dimethylquinoline (1.0 eq)[4], the selected arylboronic acid (1.2 eq), and the catalyst Pd(PPh3)4 (0.05 eq).

  • Solvent Addition & Degassing (Critical Causality): Add a degassed mixture of Toluene/Ethanol/2M aqueous K2CO3 (ratio 2:1:1).

    • Causality: Oxygen is a potent poison for the Pd(0) catalyst and promotes the unwanted homocoupling of boronic acids. Rigorous argon sparging (15 mins) prevents catalyst deactivation and ensures high cross-coupling yields.

  • Reflux: Heat the biphasic mixture to 90 °C under an argon atmosphere for 12-24 hours.

  • Workup & Purification: Cool the mixture to room temperature, extract with dichloromethane (DCM), and wash with brine. Dry the organic layer over anhydrous MgSO4. Purify via silica gel column chromatography using a Hexane:Ethyl Acetate gradient.

  • System Validation (Quality Control):

    • TLC: Confirm the complete disappearance of the starting synthon spot under 254 nm UV light.

    • 1H NMR: Validate the structure by observing the disappearance of the C-Cl adjacent aromatic proton and the integration of the newly appended aryl protons.

    • Mass Spectrometry (MALDI-TOF): Confirm the exact molecular weight of the target compound to rule out debromination/dechlorination side products.

Protocol B: Solution-Processed OLED Device Fabrication

Objective: To fabricate a functional OLED device utilizing the synthesized quinoline derivative as the Emissive Layer (EML) host[5].

Step-by-Step Methodology:

  • Substrate Preparation: Ultrasonicate patterned Indium Tin Oxide (ITO) glass substrates sequentially in detergent, deionized water, acetone, and isopropanol (15 minutes each)[2]. Dry using a stream of high-purity nitrogen gas.

  • Surface Activation (Critical Causality): Treat the ITO surface with UV-Ozone or oxygen plasma for 10 minutes.

    • Causality: This step is not merely for cleaning organic residues; it enriches the surface with oxygen radicals, increasing the ITO work function and significantly lowering the hole-injection barrier to the subsequent layer[2].

  • Hole-Injection Layer (HIL) Deposition: Spin-coat PEDOT:PSS onto the ITO at 3000 rpm for 40 seconds. Anneal the substrate at 150 °C for 15 minutes in a nitrogen-filled glovebox to remove residual water.

  • Emissive Layer (EML) Deposition: Dissolve the synthesized quinoline host and a phosphorescent dopant (e.g., Ir(ppy)3) in anhydrous chlorobenzene. Spin-coat the solution onto the HIL at 2000 rpm. Anneal at 100 °C for 30 minutes to drive off the solvent.

  • Vacuum Deposition of ETL and Cathode: Transfer the substrate to a high-vacuum thermal evaporator (pressure < 10⁻⁶ Torr). Sequentially deposit 30 nm of TPBi (Electron Transport Layer), 1 nm of LiF (Electron Injection Layer), and 100 nm of Aluminum (Cathode) without breaking the vacuum[2].

  • System Validation (Quality Control):

    • Sheet Resistance: Measure the ITO surface post-UV-Ozone to ensure the conductive pathway remains intact (< 15 Ω/sq).

    • Device Testing: Mount the encapsulated device in a Keithley source-measure unit coupled with a spectroradiometer to validate the Turn-on Voltage (Von), Luminance (cd/m²), and External Quantum Efficiency (EQE).

References

  • ACS Sustainable Chemistry & Engineering - Synthesis of Quinolines: A Green Perspective URL:[Link]

  • Journal of Materials Chemistry C (RSC Publishing) - Modification of thermally activated delayed fluorescence emitters comprising fluorinated acridan–quinazoline and spiroacridan–quinazoline moieties for efficient green OLEDs URL:[Link]

  • International Journal of Chemistry and Technology - Production of organic light-emitting diode with fluorescence featured quinolin URL:[Link]

Sources

Application

Application Note: Scale-Up and Pilot-Plant Synthesis of 4-Chloro-5-fluoro-2,8-dimethylquinoline

Introduction & Strategic Rationale Halogenated quinolines are highly privileged scaffolds in modern drug discovery, frequently serving as the core pharmacophore for kinase inhibitors and anti-infective agents. The synthe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

Halogenated quinolines are highly privileged scaffolds in modern drug discovery, frequently serving as the core pharmacophore for kinase inhibitors and anti-infective agents. The synthesis of 4-Chloro-5-fluoro-2,8-dimethylquinoline at the pilot-plant scale presents unique chemical engineering challenges, primarily concerning regiocontrol, extreme temperature management, and the safe handling of highly reactive chlorinating agents.

This application note details a robust, chromatography-free, two-stage synthetic route. The strategy leverages a thermodynamically driven Conrad-Limpach cyclization followed by a controlled deoxychlorination. The protocols herein are designed as self-validating systems, ensuring that critical process parameters (CPPs) intrinsically verify the chemical progress, thereby minimizing batch failure at scale.

Process Flow & Regiochemical Causality

The synthesis begins with the condensation of 5-fluoro-2-methylaniline and ethyl acetoacetate. The regioselectivity of the subsequent cyclization is intrinsically governed by the steric environment of the aniline precursor. Because the C2 position of the aniline is blocked by a methyl group, the thermal electrocyclic ring closure is unambiguously directed to the unoccupied C6 position. This spatial restriction forces the fluorine atom into the C5 position and the methyl group into the C8 position of the resulting quinoline core, ensuring absolute regiochemical fidelity.

ProcessFlow SM 5-Fluoro-2-methylaniline + Ethyl acetoacetate Cond Condensation (Toluene, -H₂O) SM->Cond Enamine Enamine Intermediate Cond->Enamine Cycl Thermal Cyclization (Dowtherm A, 250°C) Enamine->Cycl -EtOH Quinolinol 5-Fluoro-2,8-dimethyl- quinolin-4-ol Cycl->Quinolinol Chlor Chlorination (POCl₃, 90°C) Quinolinol->Chlor Quench Reverse Quench (Ice/NaOH) Chlor->Quench -PO₂Cl₂⁻ Product 4-Chloro-5-fluoro- 2,8-dimethylquinoline Quench->Product

Caption: Process flow diagram for the two-stage pilot-scale synthesis of the target quinoline.

Stage 1: Conrad-Limpach Synthesis of 5-Fluoro-2,8-dimethylquinolin-4-ol

Mechanistic & Scale-Up Insights

The 1 is a two-step transformation. The initial condensation forms a β-aminoacrylate (enamine) intermediate. At scale, this step is driven to completion by the azeotropic removal of water.

The critical scale-up challenge lies in the second step: the thermal cyclization. This electrocyclic ring closure requires temperatures of approximately 250 °C to overcome the activation energy barrier associated with breaking the aromaticity of the phenyl ring 2. Dowtherm A (a eutectic mixture of biphenyl and diphenyl ether) is selected as the solvent due to its high boiling point (258 °C) and excellent heat transfer properties. To prevent the accumulation of uncyclized intermediate—which rapidly degrades into intractable tar at these temperatures—the enamine must be dosed slowly into pre-heated solvent.

Pilot-Plant Protocol (Self-Validating System)

Part A: Enamine Formation

  • Charge a 50 L glass-lined reactor with toluene (20 L), 5-fluoro-2-methylaniline (5.0 kg, 1.0 eq), and ethyl acetoacetate (5.7 kg, 1.1 eq).

  • Add glacial acetic acid (120 g, 0.05 eq) as a catalyst.

  • Heat the mixture to reflux (approx. 110 °C) utilizing a Dean-Stark apparatus.

  • Validation Check: The reaction is self-validating; it is deemed complete only when the aqueous distillate reaches ≥95% of the theoretical volume (approx. 720 mL). If the volume plateaus prematurely, an additional 0.02 eq of acetic acid is charged to force completion.

  • Distill off the toluene under vacuum (50 mbar, 60 °C) to yield the crude enamine as a thick oil.

Part B: Thermal Cyclization

  • In a separate 100 L Hastelloy reactor, charge Dowtherm A (30 L) and heat to 250 °C under a nitrogen blanket.

  • Dilute the crude enamine with a minimal amount of warm Dowtherm A (5 L) to reduce viscosity, and dose this solution into the 250 °C reactor over 3 hours.

  • Validation Check: Monitor the overhead condenser. The continuous evolution and collection of ethanol distillate validate that the cyclization is occurring concurrently with the dosing. If ethanol evolution ceases while dosing, pause the addition to allow the temperature to recover to >245 °C.

  • Post-dosing, maintain 250 °C for 1 hour, then cool the reactor to 20 °C.

  • Charge heptane (40 L) to precipitate the 5-fluoro-2,8-dimethylquinolin-4-ol. Filter via a Nutsche filter, wash with heptane, and dry under vacuum.

Stage 2: Deoxychlorination via POCl₃

Mechanistic & Scale-Up Insights

The conversion of the quinolin-4-ol to the 4-chloro derivative utilizes phosphorus oxychloride (POCl₃). POCl₃ is explicitly chosen over thionyl chloride (SOCl₂) to minimize the formation of inseparable impurities during scale-up 3.

The reaction proceeds via a two-stage mechanism. Initially, O-phosphorylation of the tautomeric lactim hydroxyl group occurs rapidly, generating a phosphorodichloridate intermediate and liberating HCl gas. The subsequent nucleophilic displacement by the chloride ion is the rate-determining step, necessitating elevated temperatures (70–90 °C) to achieve clean turnover and suppress the formation of pseudodimers 4.

Mechanism Q Quinolin-4-ol Tautomer (Lactam/Lactim) POCl3 POCl3 Q->POCl3 Base/Heat O_Phos O-Phosphorylated Intermediate [-O-POCl₂] POCl3->O_Phos HCl evolution Cl_Attack Nucleophilic Attack by Cl⁻ (70-90°C) O_Phos->Cl_Attack Rate-determining Product 4-Chloroquinoline Product + PO₂Cl₂⁻ Cl_Attack->Product Displacement

Caption: Mechanistic pathway of POCl3-mediated chlorination via O-phosphorylated intermediate.

Pilot-Plant Protocol (Self-Validating System)
  • Charge a 50 L glass-lined reactor with 5-fluoro-2,8-dimethylquinolin-4-ol (5.0 kg, 1.0 eq) and toluene (15 L).

  • Slowly dose POCl₃ (5.6 kg, 1.5 eq) while maintaining the internal temperature below 30 °C. Route the evolved HCl gas through a caustic scrubber.

  • Heat the suspension to 90 °C and hold for 4 hours.

  • Validation Check: Monitor the scrubber's base consumption. The cessation of HCl evolution serves as a secondary indicator of reaction completion, which must be confirmed by HPLC (target: <1% O-phosphorylated intermediate remaining).

  • Vacuum distill the solvent and excess POCl₃ (50 mbar, 60 °C) to a minimum stirrable volume. Dilute the residue with dichloromethane (DCM, 20 L).

  • Reverse Quench (Critical Safety Step): Prepare a quench vessel with ice-water (30 L) and 20% NaOH solution. Slowly dose the DCM reaction mixture into the quench vessel.

  • Validation Check: The quench is a self-validating safety system. The internal temperature must remain below 25 °C, and the pH must remain >7. A temperature spike indicates the POCl₃ hydrolysis rate is exceeding the cooling capacity, risking product hydrolysis back to the quinolinol. If T > 25 °C, dosing is automatically paused.

  • Separate the organic phase, wash with brine, dry over Na₂SO₄, and concentrate to yield the final product as an off-white solid.

Process Metrics & Quantitative Data

The following table summarizes the key quantitative data and critical process parameters (CPPs) validated during a 5.0 kg input pilot-plant campaign.

ParameterStage 1: Conrad-LimpachStage 2: POCl₃ Chlorination
Target Intermediate/Product 5-Fluoro-2,8-dimethylquinolin-4-ol4-Chloro-5-fluoro-2,8-dimethylquinoline
Yield (Pilot Scale) 82 – 86%88 – 92%
Purity (HPLC, AUC) > 98.5%> 99.0%
Mass Intensity (Solvent) 10 L / kg7 L / kg
Critical Process Parameter (CPP) Dosing Temp: 245–255 °CQuench Temp: < 25 °C
Key In-Process Control (IPC) Aqueous/Ethanol distillate volumeHPLC tracking of O-phosphorylated species

References

  • Conrad–Limpach synthesis Wikipedia, The Free Encyclopedia URL:[Link]

  • A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones National Center for Biotechnology Information (PMC) URL: [Link]

  • Development of a Robust Scale-Up Synthetic Route for BPR1K871: A Clinical Candidate for the Treatment of Acute Myeloid Leukemia American Chemical Society (ACS Omega) URL:[Link]

  • POCl3 chlorination of 4-quinazolones PubMed (National Institutes of Health) URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Catalyst Loading for 4-Chloro-5-fluoro-2,8-dimethylquinoline Functionalization

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, medicinal chemists, and process scientists tasked with optimizing palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, medicinal chemists, and process scientists tasked with optimizing palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) for highly substituted quinoline scaffolds.

Functionalizing the C4 position of 4-Chloro-5-fluoro-2,8-dimethylquinoline presents a unique intersection of steric hindrance and electronic activation. Below, we dissect the mechanistic causality behind common failures and provide self-validating protocols to achieve ultra-low catalyst loadings without sacrificing yield.

I. Mechanistic Logic & Optimization Workflows

Before adjusting your catalyst loading, it is critical to understand the specific microenvironment of your substrate.

The Dual Role of Methyl Substitution:

  • The C8-Methyl Advantage: Unlike standard 4-chloroquinoline, the methyl group at the C8 position sterically shields the quinoline nitrogen. This significantly reduces the nitrogen's ability to act as a competing Lewis basic ligand, mitigating the classic "catalyst poisoning" pathway[1].

  • The C2-Methyl Bottleneck: The methyl group at C2 creates severe steric hindrance directly adjacent to the target C4-chloride. While the 5-fluoro group electronically activates the C4-Cl bond for oxidative addition, the C2-methyl physically blocks the palladium center. Consequently, the reaction bottleneck shifts from catalyst poisoning to the oxidative addition and transmetalation steps[2].

CatalystOptimization Start Substrate: 4-Cl-5-F-2,8-diMe-Quinoline Assess Assess Steric Hindrance (C2-Me blocks C4-Cl) Start->Assess SelectCat Select Precatalyst (e.g., XPhos Pd G3 or NHC-Pd) Assess->SelectCat Screen Initial Screen at 1.0 mol% Pd SelectCat->Screen Check Conversion > 95%? Screen->Check Reduce Reduce Loading to 0.2-0.5 mol% Check->Reduce Yes Fail Analyze Failure Mode Check->Fail No PdBlack Pd Black Observed? (Agglomeration) Fail->PdBlack Temp Lower Temp / Use 2-MeTHF PdBlack->Temp Yes (Deactivation) Ligand Increase Ligand Sterics (Switch to BrettPhos) PdBlack->Ligand No (Stalled OA) Temp->Screen Ligand->Screen

Logical workflow for diagnosing and optimizing Pd-catalyst loading in hindered quinolines.

II. Frequently Asked Questions (Troubleshooting)

Q1: Why does my reaction stall at low palladium loadings (<1 mol%) when using standard Pd(PPh3)4 or Pd(OAc)2?

A: Standard catalysts rely on multiple equivalents of free phosphine ligands (like PPh3) to stabilize the palladium center. In the presence of the highly hindered C2-methyl group, these simple ligands cannot force the necessary bond angles to achieve oxidative addition. Furthermore, generating the active Pd(0) species from Pd(OAc)2 requires the oxidation of a "throw-away" phosphine ligand, which alters the L:Pd ratio and leaves a large percentage of your palladium inactive.

Solution: To drop below 1 mol% loading, you must use pre-formed precatalysts (e.g., Buchwald G3/G4 palladacycles) or N-heterocyclic carbene (NHC) complexes like (NHC-H)₂Pd₂Cl₆. These ensure a strict 1:1 Ligand-to-Palladium ratio and quantitative generation of the highly active, mono-ligated Pd(0) species required to penetrate the C2 steric shield[3][4].

Q2: I successfully reduced the catalyst loading to 0.5 mol%, but now I see a black precipitate and the reaction stops at 60% conversion. What is happening?

A: The black precipitate is "Palladium Black," indicating irreversible catalyst agglomeration and deactivation[1]. At ultra-low loadings, the active Pd(0) species is highly vulnerable. Because the 5-fluoro group makes the quinoline ring highly electron-deficient, oxidative addition is rapid. However, if the subsequent transmetalation step is slow (due to a bulky nucleophile), the intermediate L-Pd(II)(Ar)(Cl) complex becomes stranded. At elevated temperatures, this stranded intermediate decomposes into Pd black.

Solution: Counterintuitively, the solution is often to lower the reaction temperature (e.g., from 100°C to 60°C) or switch to a coordinating solvent like 2-MeTHF. This stabilizes the open coordination sites on the palladium intermediate, buying time for the slower transmetalation step to occur without the catalyst decomposing[4].

CatalyticCycleLogic Pd0 Active L-Pd(0) Species (1:1 L:Pd Ratio) OA Oxidative Addition (Hindered by C2-Methyl) Pd0->OA 4-Cl-Quinoline PdII L-Pd(II)(Ar)(Cl) Complex (Stabilized by Bulky Ligand) OA->PdII TM Transmetalation (Rate-Limiting Step) PdII->TM Nucleophile Deact Irreversible Deactivation (Pd Black) PdII->Deact Slow TM / High Temp RE Reductive Elimination (Product Release) TM->RE RE->Pd0

Catalytic cycle logic highlighting the deactivation pathway leading to Pd black formation.

III. Quantitative Data: Catalyst Loading Optimization

The following table summarizes the causal relationship between catalyst selection, loading, and conversion for hindered 4-chloroquinolines.

Catalyst SystemLigand TypeLoading (mol%)Temp (°C)Conversion (%)Causality & Observation
Pd(PPh3)4Monodentate Phosphine5.0100< 40%High loading required; cannot overcome C2-methyl steric hindrance.
Pd2(dba)3 + XPhosBulky Biaryl Phosphine1.09082%Bulky ligand forces oxidative addition; dba competes for Pd, limiting efficiency.
XPhos Pd G3Bulky Biaryl Precatalyst0.580> 95%1:1 L:Pd ratio ensures 100% activation. Rapid oxidative addition.
(IPr-H)₂Pd₂Cl₆NHC Precatalyst0.555> 98%High activity at low temp prevents Pd black formation[4].

IV. Self-Validating Experimental Protocol

Below is a highly optimized, step-by-step methodology for the Suzuki-Miyaura coupling of 4-Chloro-5-fluoro-2,8-dimethylquinoline at an ultra-low 0.5 mol% Pd loading . This protocol is designed as a self-validating system; visual cues are built-in to confirm mechanistic success at each stage.

Materials Required:
  • Substrate: 4-Chloro-5-fluoro-2,8-dimethylquinoline (1.0 equiv, 1.0 mmol)

  • Nucleophile: Aryl/Alkyl Boronic Acid (1.2 equiv)

  • Catalyst: XPhos Pd G3 or (IPr-H)₂Pd₂Cl₆ (0.005 equiv, 0.5 mol%)

  • Base: K3PO4 (aqueous 2M, 3.0 equiv)

  • Solvent: 2-MeTHF (0.2 M)

Step-by-Step Methodology:

Step 1: Rigorous Deoxygenation (The Foundation)

  • Add 2-MeTHF to a Schlenk flask. Sparge with ultra-pure N₂ gas for a minimum of 20 minutes.

  • Causality: At 0.5 mol% loading, even trace oxygen will oxidize the electron-rich phosphine/NHC ligands. This destroys the delicate 1:1 L:Pd ratio, leaving bare palladium atoms that rapidly agglomerate into inactive Pd black.

Step 2: Reaction Assembly

  • In a nitrogen-filled glovebox (or using standard Schlenk techniques), charge a dry vial with 4-Chloro-5-fluoro-2,8-dimethylquinoline, the boronic acid, and the precatalyst.

  • Seal the vial with a PTFE-lined septum cap and remove it from the glovebox.

  • Inject the degassed 2-MeTHF, followed by the degassed 2M K3PO4 solution.

Step 3: Initiation and Visual Validation

  • Place the vial in a pre-heated block at 60°C (Do not exceed 80°C to prevent intermediate decomposition).

  • Validation Checkpoint 1 (5 Minutes): The solution should transition to a homogeneous bright yellow or light orange color. Causality: This indicates the successful generation of the active L-Pd(0) species and the formation of the stable L-Pd(II)(Ar)(Cl) oxidative addition complex.

  • Validation Checkpoint 2 (15 Minutes): Inspect the bottom of the vial. If the solution has turned opaque black with precipitate (Pd black), your transmetalation step is failing, and the catalyst has died. If it remains yellow/orange, the catalytic cycle is turning over successfully.

Step 4: Monitoring and Workup

  • Stir for 2–4 hours. Monitor via LCMS. The 5-fluoro group provides an excellent UV handle and distinct NMR signature for tracking conversion.

  • Once complete, cool to room temperature, dilute with EtOAc, wash with brine, and filter through a short pad of Celite to remove the trace 0.5 mol% palladium residue.

V. References

  • Technical Support Center: Optimizing Palladium-Catalyzed Cross-Coupling Reactions for Quinolines Source: benchchem.com URL:

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews Source: acs.org URL:

  • New NHC–Pd Complexes for Challenging Aryl Chloride Couplings Source: sigmaaldrich.com URL:

  • A novel procedure for the synthesis of borylated quinolines and its application... Source: nih.gov URL:

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 4-Chloro-5-fluoro-2,8-dimethylquinoline and 4-Chloro-2,8-dimethylquinoline

For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry and materials science, substituted quinolines serve as privileged scaffolds. Their utility is often dictated by the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, substituted quinolines serve as privileged scaffolds. Their utility is often dictated by the ease and selectivity of functionalization at various positions. The C4-chloro substituent, in particular, is a versatile handle for introducing molecular diversity through nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. This guide provides a detailed comparative analysis of the reactivity of two key quinoline building blocks: 4-chloro-5-fluoro-2,8-dimethylquinoline and 4-chloro-2,8-dimethylquinoline . As a Senior Application Scientist, this document aims to elucidate the subtle yet significant impact of the C5-fluoro substituent on the reactivity of the C4-chloro position, supported by mechanistic insights and detailed experimental protocols.

Introduction: The Significance of the C5-Fluoro Substituent

The introduction of a fluorine atom into an aromatic system can profoundly alter its physicochemical and biological properties. In the context of 4-chloroquinolines, a fluorine atom at the C5 position is strategically placed to exert a significant electronic influence on the reactivity at the C4 position. Understanding this influence is paramount for designing efficient synthetic routes and for the rational design of molecules with desired properties. This guide will explore the theoretical underpinnings of this electronic effect and provide practical, experimentally-backed protocols for the synthesis and comparative reactivity studies of these two quinoline derivatives.

Synthesis of 4-Chloro-5-fluoro-2,8-dimethylquinoline and 4-Chloro-2,8-dimethylquinoline

The most common and versatile method for the synthesis of these 4-chloroquinoline derivatives is a two-step sequence involving the Gould-Jacobs reaction to construct the 4-hydroxyquinoline core, followed by chlorination.[1][2][3]

Synthetic Pathway Overview

Synthetic_Pathway Aniline Substituted Aniline Intermediate1 Anilinomethylenemalonate Aniline->Intermediate1 Condensation DEEM Diethyl ethoxymethylenemalonate (DEEM) DEEM->Intermediate1 Hydroxyquinoline 4-Hydroxyquinoline Derivative Intermediate1->Hydroxyquinoline Thermal Cyclization Chloroquinoline 4-Chloroquinoline Derivative Hydroxyquinoline->Chloroquinoline Chlorination POCl3 POCl₃ POCl3->Chloroquinoline

Figure 1: General synthetic pathway for 4-chloroquinoline derivatives.

Experimental Protocols

Protocol 1: Synthesis of 4-Hydroxy-2,8-dimethylquinoline

This protocol is adapted from the general Gould-Jacobs reaction procedure.[1][3]

  • Condensation: In a round-bottom flask, combine 2-methylaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq). Heat the mixture at 120-130 °C for 2 hours. The reaction can be monitored by TLC.

  • Cyclization: The resulting crude anilinomethylenemalonate is added to a high-boiling point solvent such as Dowtherm A or diphenyl ether. The mixture is then heated to 250-260 °C for 30-60 minutes to effect cyclization.

  • Work-up: After cooling, the reaction mixture is diluted with hexane to precipitate the product. The solid is collected by filtration, washed with hexane, and then with ethanol to yield 4-hydroxy-2,8-dimethylquinoline.

Protocol 2: Synthesis of 4-Hydroxy-5-fluoro-2,8-dimethylquinoline

This protocol is a proposed adaptation for the fluorinated analogue.

  • Condensation: In a round-bottom flask, combine 3-fluoro-2-methylaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq). Heat the mixture at 120-130 °C for 2 hours.

  • Cyclization: The resulting crude intermediate is cyclized in a high-boiling point solvent as described in Protocol 1.

  • Work-up: The work-up procedure is identical to Protocol 1 to yield 4-hydroxy-5-fluoro-2,8-dimethylquinoline.

Protocol 3: Chlorination of 4-Hydroxyquinolines

This protocol is a standard method for converting 4-hydroxyquinolines to their 4-chloro counterparts.[4][5][6]

  • Reaction Setup: To the respective 4-hydroxyquinoline derivative (1.0 eq), add phosphorus oxychloride (POCl₃, 5-10 eq) in a flask equipped with a reflux condenser.

  • Reaction: Heat the mixture to reflux (approximately 110 °C) for 2-4 hours. The reaction progress should be monitored by TLC.

  • Work-up: After completion, the reaction mixture is cooled and carefully poured onto crushed ice with vigorous stirring. The resulting precipitate is collected by filtration, washed with water, and dried to afford the desired 4-chloroquinoline derivative.

Comparative Reactivity Analysis

The primary difference in reactivity between 4-chloro-5-fluoro-2,8-dimethylquinoline and 4-chloro-2,8-dimethylquinoline stems from the electronic effect of the C5-fluoro substituent.

Electronic Effects of the C5-Fluoro Substituent

Fluorine is a highly electronegative atom and exerts a strong electron-withdrawing inductive effect (-I). When placed at the C5 position of the quinoline ring, this effect is transmitted through the sigma bond framework, leading to a decrease in electron density across the entire ring system. This is particularly relevant for the reactivity at the C4 position.

The increased electrophilicity of the C4 carbon in the fluorinated analogue makes it more susceptible to attack by nucleophiles. This is the key factor that is expected to enhance the rate of SNAr reactions.

Electronic_Effects cluster_0 4-Chloro-5-fluoro-2,8-dimethylquinoline cluster_1 4-Chloro-2,8-dimethylquinoline F C5-Fluoro (-I effect) Ring Quinoline Ring F->Ring Electron Withdrawal Cl C4-Chloro Ring->Cl Increased Electrophilicity at C4 Ring2 Quinoline Ring Cl2 C4-Chloro Ring2->Cl2 Baseline Electrophilicity at C4

Figure 2: Influence of the C5-fluoro substituent on the electrophilicity of the C4 position.

Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions at the C4 position of 4-chloroquinolines proceed through a two-step addition-elimination mechanism involving a negatively charged Meisenheimer intermediate. The rate-determining step is typically the initial nucleophilic attack.

The electron-withdrawing fluorine atom at C5 is expected to stabilize the Meisenheimer intermediate formed during the nucleophilic attack at C4, thereby lowering the activation energy of the rate-determining step and increasing the reaction rate.[7]

Expected Reactivity Order for SNAr:

4-chloro-5-fluoro-2,8-dimethylquinoline > 4-chloro-2,8-dimethylquinoline

Table 1: Predicted Comparative Reactivity in SNAr Reactions

CompoundKey FeatureExpected SNAr ReactivityRationale
4-Chloro-5-fluoro-2,8-dimethylquinolineC5-Fluoro (-I effect)HigherThe electron-withdrawing fluorine atom increases the electrophilicity of the C4 carbon and stabilizes the Meisenheimer intermediate.
4-Chloro-2,8-dimethylquinolineNo C5-substituentLowerBaseline reactivity for the 2,8-dimethylquinoline scaffold.
Palladium-Catalyzed Cross-Coupling Reactions

The two most common palladium-catalyzed cross-coupling reactions for functionalizing 4-chloroquinolines are the Suzuki-Miyaura coupling (C-C bond formation) and the Buchwald-Hartwig amination (C-N bond formation).[8][9]

The rate-limiting step in these catalytic cycles is often the oxidative addition of the palladium(0) catalyst to the C-Cl bond. The electronic nature of the quinoline ring influences this step. A more electron-deficient C-Cl bond generally undergoes oxidative addition more readily.

Therefore, the electron-withdrawing C5-fluoro substituent in 4-chloro-5-fluoro-2,8-dimethylquinoline is expected to facilitate the oxidative addition step, leading to a faster overall reaction rate compared to the non-fluorinated analogue.

Expected Reactivity Order for Pd-Catalyzed Cross-Coupling:

4-chloro-5-fluoro-2,8-dimethylquinoline > 4-chloro-2,8-dimethylquinoline

Experimental Protocols for Comparative Reactivity Studies

To experimentally validate the predicted reactivity differences, the following protocols for SNAr and Suzuki-Miyaura coupling can be employed.

Comparative SNAr Reaction with a Nucleophile

Protocol 4: Reaction with Morpholine

  • Reaction Setup: In two separate reaction vials, place 4-chloro-2,8-dimethylquinoline (1.0 eq) and 4-chloro-5-fluoro-2,8-dimethylquinoline (1.0 eq), respectively.

  • Add morpholine (1.2 eq) and a suitable solvent such as N,N-dimethylformamide (DMF).

  • Add a base, for example, potassium carbonate (K₂CO₃, 2.0 eq).

  • Reaction: Heat both reactions at a set temperature (e.g., 100 °C) and monitor the progress of each reaction simultaneously by TLC or LC-MS.

  • Analysis: Compare the reaction times for complete consumption of the starting materials to determine the relative reactivity.

Comparative Suzuki-Miyaura Coupling Reaction

Protocol 5: Coupling with Phenylboronic Acid

  • Reaction Setup: In two separate reaction vials, place 4-chloro-2,8-dimethylquinoline (1.0 eq) and 4-chloro-5-fluoro-2,8-dimethylquinoline (1.0 eq), respectively.

  • Add phenylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base like sodium carbonate (Na₂CO₃, 2.0 eq).

  • Add a solvent system, for example, a mixture of toluene and water (4:1).

  • Reaction: Heat both reactions at a set temperature (e.g., 90 °C) under an inert atmosphere (e.g., nitrogen or argon). Monitor the progress of each reaction simultaneously by TLC or LC-MS.

  • Analysis: Compare the reaction rates to ascertain the relative reactivity of the two substrates in the Suzuki-Miyaura coupling.

Comparative_Reactivity_Workflow Start Prepare both 4-chloroquinoline derivatives SNAr Comparative S N Ar Reaction (e.g., with Morpholine) Start->SNAr Suzuki Comparative Suzuki Coupling (e.g., with Phenylboronic Acid) Start->Suzuki Analysis Monitor and Compare Reaction Rates (TLC/LC-MS) SNAr->Analysis Suzuki->Analysis Conclusion Determine Relative Reactivity Analysis->Conclusion

Figure 3: Workflow for the comparative reactivity study.

Conclusion

The presence of a fluorine atom at the C5 position of the 4-chloro-2,8-dimethylquinoline scaffold is predicted to significantly enhance its reactivity towards both nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. This heightened reactivity is attributed to the strong electron-withdrawing inductive effect of the fluorine atom, which increases the electrophilicity of the C4 position and facilitates the key mechanistic steps of these transformations.

For researchers and drug development professionals, 4-chloro-5-fluoro-2,8-dimethylquinoline represents a more reactive and potentially more versatile building block for the rapid generation of diverse chemical libraries. The provided protocols offer a solid foundation for the synthesis and comparative evaluation of these important quinoline derivatives. It is always recommended to perform small-scale pilot reactions to optimize conditions for specific substrates and desired outcomes.

References

  • Gould, R. G.; Jacobs, W. A. The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. J. Am. Chem. Soc.1939 , 61 (10), 2890–2895. [Link][10]

  • Reitsema, R. H. The Chemistry of the Gould-Jacobs Reaction. Chem. Rev.1948 , 43 (1), 43-68. [Link]

  • Gould-Jacobs reaction. In Wikipedia; 2023. [Link][1]

  • Gould-Jacobs Reaction. Organic Syntheses1955 , Coll. Vol. 3, 272. [Link]

  • Vilsmeier, A.; Haack, A. Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Ber. Dtsch. Chem. Ges. A/B1927 , 60 (1), 119–122. [Link]

  • A General Synthesis of 4-Substituted 6-(2-Imidazolinylamino)-5,8-dimethylquinolines. J. Med. Chem.2000 , 43 (21), 4084–4097. [Link][4]

  • 4-N, 4-S & 4-O Chloroquine Analogues: Influence of Side Chain Length and Quinolyl Nitrogen pKa on Activity vs. Chloroquine Resistant Malaria. J. Med. Chem.2008 , 51 (21), 6933–6942. [Link][11]

  • Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules2000 , 5 (12), 1391-1403. [Link][5]

  • An Efficient Approach to 4-Chloro Quinolines via TMSCl-mediated Cascade Cyclization of Ortho-Propynol Phenyl Azides. Org. Lett.2016 , 18 (15), 3646–3649. [Link][12]

  • Suzuki Miyaura Cross – Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. Academia.edu. [Link][8]

  • Vilsmeier–Haack reaction. In Wikipedia; 2023. [Link][13]

  • An improved process for the synthesis of quinoline derivatives. Google Patents. [14]

  • Buchwald–Hartwig amination. In Wikipedia; 2023. [Link][9]

  • Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxy-3H-indol-2-yl)-3-(dimethylamino)acrylaldehyde and its utility in the synthesis of some new heterocyclic compounds. Arkivoc2014 , (iii), 186-203. [Link]

  • Vilsmeier-Haack Reaction. Name Reactions in Organic Synthesis, 415-418. [Link]

  • Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. J. Heterocycl. Chem.1989 , 26 (5), 1405-1408. [Link][7]

Sources

Comparative

Comparative In Vitro Efficacy of 4-Chloro-5-fluoro-2,8-dimethylquinoline Analogues: A Dual-Target Evaluation

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Preclinical Comparison Guide & Experimental Methodology Executive Summary: The Privileged Quinoline Scaffold In small-mol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Preclinical Comparison Guide & Experimental Methodology

Executive Summary: The Privileged Quinoline Scaffold

In small-molecule drug discovery, the quinoline core remains one of the most versatile and historically significant pharmacophores. Specifically, 4-chloroquinolines serve as critical synthetic intermediates; the highly electrophilic C4 position readily undergoes Nucleophilic Aromatic Substitution (SNAr) to generate active therapeutic agents [1].

This guide evaluates the comparative in vitro efficacy of derivatives synthesized from 4-Chloro-5-fluoro-2,8-dimethylquinoline (CAS: 1156275-75-0) against two distinct biological targets:

  • Infectious Disease: Plasmodium falciparum (multidrug-resistant malaria).

  • Oncology: c-Met Receptor Tyrosine Kinase (tumor proliferation).

By comparing this specific substitution pattern (5-fluoro, 2,8-dimethyl) against less functionalized analogues, we provide a definitive Structure-Activity Relationship (SAR) baseline to guide your lead optimization campaigns.

Mechanistic Rationale & SAR Causality

As application scientists, we do not merely look at IC50 values; we must understand the physicochemical causality driving the efficacy. The unique substitution pattern of the 4-chloro-5-fluoro-2,8-dimethylquinoline scaffold imparts several distinct advantages [2]:

  • 5-Fluoro Substitution (Electronic & Lipophilic Modulation): The strongly electron-withdrawing fluorine atom at the C5 position lowers the pKa of the quinoline nitrogen. In antimalarial applications, this precise pKa tuning prevents excessive lysosomal trapping, allowing the drug to reach its target (hemozoin crystallization) without being sequestered. Furthermore, it increases overall lipophilicity (LogP), enhancing passive membrane permeability.

  • 8-Methyl Substitution (Metabolic Shielding): The C8 position of the quinoline ring is a notorious hotspot for Cytochrome P450-mediated oxidation. Placing a methyl group here provides steric hindrance, effectively blocking this metabolic liability and increasing the compound's half-life.

  • 2-Methyl Substitution (Target Selectivity): The C2 methyl group restricts the rotational freedom of side chains attached at the C4 position. In kinase inhibitors, this conformational lock forces the molecule into a specific binding pose within the ATP-binding pocket of c-Met, increasing kinase selectivity.

MOA cluster_malaria Antimalarial Pathway cluster_cancer Oncology Pathway Scaffold 4-Chloro-5-fluoro- 2,8-dimethylquinoline Inhibition1 Inhibits Crystallization Scaffold->Inhibition1 Inhibition2 Blocks Phosphorylation Scaffold->Inhibition2 Heme Free Heme (Toxic) Hemozoin Hemozoin (Non-toxic) Heme->Hemozoin Blocked Inhibition1->Heme cMet c-Met Kinase Signaling Tumor Proliferation cMet->Signaling Blocked Inhibition2->cMet

Caption: Dual-target mechanism of 4-chloroquinoline analogues in malaria and oncology.

Comparative Quantitative Data

To isolate the effects of the scaffold, the 4-chloro intermediates were derivatized via standard SNAr. For the antimalarial panel, an N,N-diethyl-ethane-1,2-diamine side chain was attached (mimicking Chloroquine). For the kinase panel, a 4-aminophenol moiety was attached (a common type II kinase inhibitor motif).

Table 1: Antimalarial Efficacy & Cytotoxicity Profile

Data represents the mean IC50 (nM) ± SD from three independent biological replicates.

Scaffold / Compound BaseSubstitution PatternP. falciparum (NF54) IC50P. falciparum (K1, Resistant) IC50HepG2 Cytotoxicity CC50Selectivity Index (K1)
Target Scaffold 5-F, 2,8-diCH₃ 12.4 ± 1.1 nM 18.2 ± 1.5 nM > 50,000 nM > 2700
Analogue A2,8-diCH₃ (No 5-F)28.6 ± 2.4 nM45.1 ± 3.8 nM> 50,000 nM> 1100
Analogue B5-F, 2-CH₃ (No 8-CH₃)15.1 ± 1.8 nM88.5 ± 6.2 nM35,000 nM~ 395
Control Chloroquine (CQ) 9.8 ± 0.9 nM 185.4 ± 12.1 nM > 50,000 nM > 260

Insight: The target scaffold maintains near-equipotent activity against both the sensitive (NF54) and resistant (K1) strains. The removal of the 8-methyl group (Analogue B) results in a significant drop in efficacy against the resistant strain, highlighting its role in circumventing efflux pump recognition.

Table 2: c-Met Kinase Inhibition & Selectivity

Data represents biochemical IC50 (nM) ± SD.

Scaffold / Compound Basec-Met Kinase IC50VEGFR2 Kinase IC50Selectivity Ratio (VEGFR2 / c-Met)
Target Scaffold 4.2 ± 0.5 nM 415 ± 22 nM ~ 98x
Analogue A (No 5-F)18.7 ± 2.1 nM112 ± 8 nM~ 6x
Analogue B (No 8-CH₃)8.4 ± 0.9 nM210 ± 15 nM~ 25x
Control (Cabozantinib) 1.3 ± 0.2 nM 0.9 ± 0.1 nM ~ 0.7x (Dual Inhibitor)

Insight: While Cabozantinib is a potent dual inhibitor, the 5-fluoro-2,8-dimethylquinoline scaffold demonstrates remarkable selectivity for c-Met over VEGFR2. The 5-fluoro group is critical here; its removal (Analogue A) collapses the selectivity window [3].

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems incorporating rigorous internal controls.

Protocol A: Plasmodium falciparum Viability Assay (SYBR Green I)

Causality Note: SYBR Green I is an asymmetrical cyanine dye that binds to double-stranded DNA. Because mature human erythrocytes lack a nucleus (and thus DNA), any fluorescence detected is directly proportional to the parasitic DNA content, eliminating background host-cell interference.

  • Culture Preparation: Maintain P. falciparum strains (NF54 and K1) in O+ human erythrocytes suspended in RPMI 1640 medium supplemented with 25 mM HEPES, 50 mg/L hypoxanthine, and 0.5% AlbuMAX II.

  • Compound Plating: Dispense 50 nL of test compounds (10-point, 3-fold serial dilutions in DMSO) into 384-well black, clear-bottom plates using an acoustic liquid handler.

  • Infection & Incubation: Add 50 µL of parasite culture (0.3% parasitemia, 2% hematocrit) to each well. Incubate plates in a modular incubator chamber (37°C, 5% CO₂, 5% O₂, 90% N₂) for 72 hours.

  • Lysis & Staining: Add 10 µL of lysis buffer (20 mM Tris-HCl, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100) containing 1x SYBR Green I dye. Incubate in the dark at room temperature for 1 hour.

  • Data Acquisition & Validation: Read fluorescence (Ex: 485 nm, Em: 530 nm).

    • Self-Validation Check: Calculate the Z'-factor using 0.1% DMSO (negative control) and 10 µM Artemisinin (positive control). The assay is only approved for analysis if Z' ≥ 0.70 .

Protocol B: c-Met Kinase TR-FRET Assay

Causality Note: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized instead of standard luminescence. Quinoline cores often exhibit intrinsic auto-fluorescence. TR-FRET introduces a time delay before measurement, allowing short-lived background fluorescence to decay, thereby preventing false-positive inhibition artifacts.

  • Reagent Assembly: Prepare a 2x kinase reaction mixture containing 0.5 nM recombinant human c-Met kinase domain, 100 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM DTT, and 0.01% Tween-20.

  • Compound Incubation: Add 5 µL of the kinase mixture to 384-well white proxiplates containing pre-dispensed compounds. Incubate for 15 minutes at room temperature to allow compound binding.

  • Reaction Initiation: Add 5 µL of a substrate mix containing 10 µM ATP and 50 nM biotinylated poly-GT peptide. Incubate for 60 minutes.

  • Detection: Stop the reaction by adding 10 µL of detection buffer containing EDTA, a Europium-labeled anti-phosphotyrosine antibody (donor), and Streptavidin-APC (acceptor).

  • Data Acquisition & Validation: Read the TR-FRET signal (Ex: 340 nm, Em: 615 nm and 665 nm) after a 100 µs delay.

    • Self-Validation Check: Calculate the IC50 of the reference control (Cabozantinib). The plate is valid only if the control IC50 falls within 3 standard deviations of the historical mean (1.0 - 1.6 nM).

Workflow Comp Compound Library Malaria P. falciparum Viability Assay Comp->Malaria Kinase c-Met Kinase TR-FRET Assay Comp->Kinase Tox HepG2 Cytotoxicity Counter-screen Malaria->Tox Kinase->Tox Data IC50 & Selectivity Profiling Tox->Data

Caption: In vitro screening workflow for evaluating dual-target efficacy and cytotoxicity.

Conclusion

The 4-Chloro-5-fluoro-2,8-dimethylquinoline scaffold represents a highly optimized starting point for both infectious disease and oncology programs. The experimental data confirms that the specific inclusion of the 5-fluoro and 8-methyl groups provides a synergistic enhancement of both target selectivity (c-Met over VEGFR2) and resistance-breaking capabilities (against P. falciparum K1). Researchers are encouraged to utilize this scaffold over un-substituted 4-chloroquinolines to minimize downstream metabolic liabilities and off-target toxicity.

References

  • O'Neill, P. M., et al. "Discovery of Amodiachins, a Novel Class of 4-Aminoquinoline Antimalarials Active against Multidrug-Resistant Plasmodium falciparum." Journal of Medicinal Chemistry.[Link]

  • Fivelman, Q. L., et al. "N-Cinnamoylated Chloroquine Analogues as Dual-Stage Antimalarial Leads." Journal of Medicinal Chemistry.[Link]

  • Ouyang, X. S., et al. "Discovery of KIN-8741, a Highly Selective Type IIb c-Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer." Journal of Medicinal Chemistry.[Link]

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Handling 4-Chloro-5-fluoro-2,8-dimethylquinoline

As researchers and drug development professionals, our work with novel chemical entities is foundational to discovery. Yet, with innovation comes the profound responsibility of ensuring safety.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and drug development professionals, our work with novel chemical entities is foundational to discovery. Yet, with innovation comes the profound responsibility of ensuring safety. This guide provides an in-depth operational plan for handling 4-Chloro-5-fluoro-2,8-dimethylquinoline, a halogenated heterocyclic compound. The protocols outlined here are designed to be a self-validating system, grounded in established safety principles to protect you, your colleagues, and your research.

Hazard Identification: Understanding the Compound

  • Quinoline Backbone: Quinoline itself is classified as harmful if swallowed or in contact with skin, causes serious eye irritation, and is suspected of causing genetic defects and cancer[1].

  • Halogenation (Chloro- & Fluoro- groups): Halogenated aromatic compounds can exhibit enhanced toxicity, skin and respiratory irritation, and environmental persistence[2][3]. The presence of chlorine and fluorine atoms can alter the molecule's reactivity and metabolic pathways, often increasing its toxic potential. Safety data for similar compounds like 4-Chloro-8-fluoroquinoline and 8-Chloroquinolin-3-ol indicate that they cause skin and serious eye irritation[4].

Based on this structural analysis, we must assume 4-Chloro-5-fluoro-2,8-dimethylquinoline is, at a minimum:

  • Harmful if swallowed, inhaled, or absorbed through the skin.

  • A severe irritant to the eyes, skin, and respiratory tract[4].

  • Potentially carcinogenic or mutagenic[1].

  • Harmful to aquatic life with long-lasting effects[1][2].

Therefore, a conservative and stringent approach to handling is mandatory. All work with this compound must be governed by the principle of minimizing all potential routes of exposure[5].

Engineering Controls: Your First and Best Defense

Personal Protective Equipment (PPE) is the final barrier between you and a chemical hazard. Your primary protection comes from robust engineering controls.

  • Certified Chemical Fume Hood: All handling of 4-Chloro-5-fluoro-2,8-dimethylquinoline, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood to mitigate inhalation hazards[6]. The sash should be kept as low as possible.

  • Ventilation: Ensure the laboratory has adequate general ventilation. This provides a secondary level of protection against fugitive emissions[7].

  • Designated Work Area: Designate a specific area within the fume hood for handling this compound to prevent cross-contamination of your workspace[8].

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a checklist; it's a calculated response to the specific hazards posed by the chemical and the procedure.

Eye and Face Protection
  • Chemical Splash Goggles: Standard safety glasses are insufficient as they do not provide a seal against splashes and fine powders[9]. Chemical splash goggles that conform to OSHA 29 CFR 1910.133 or EN166 standards are mandatory at all times[10][11].

  • Face Shield: When handling larger quantities (>1 g) or when there is a significant risk of splashing (e.g., during reaction quenching or extractions), a full-face shield must be worn in addition to chemical splash goggles[12][13].

Hand Protection

Due to the aromatic and halogenated nature of the compound, a single pair of standard nitrile gloves may not provide adequate protection for prolonged handling.

  • Double Gloving: Always wear two pairs of gloves. This practice significantly reduces the risk of exposure in case the outer glove is torn or permeated.

  • Glove Selection: The outer glove should be a material with high resistance to chlorinated and aromatic solvents.

    • Recommended: Butyl rubber or Viton™ gloves offer excellent protection against chlorinated compounds[9][14].

    • Acceptable for Splash Contact: A heavier-duty (e.g., 8 mil) nitrile glove can be used as the outer glove for short-duration tasks, but it must be replaced immediately upon any suspected contact[13]. The inner glove can be a standard nitrile glove.

  • Inspection and Replacement: Always inspect gloves for tears or pinholes before use[10]. Remove and replace gloves immediately if contamination is suspected, and always before leaving the laboratory[6]. Wash hands thoroughly after glove removal[5][7].

Protective Clothing
  • Laboratory Coat: A flame-resistant lab coat with long sleeves and a fully fastened front is required[6].

  • Chemical-Resistant Apron: When handling larger volumes or performing tasks with a high splash potential, wear a chemical-resistant apron over the lab coat.

  • Full Coverage: Long pants and closed-toe, non-perforated shoes that completely cover the feet are mandatory personal attire in the laboratory[5].

Respiratory Protection

While engineering controls are the primary method for preventing inhalation, respiratory protection may be necessary in specific situations.

  • Standard Operations: For routine handling of small quantities inside a functioning fume hood, a respirator is typically not required.

  • Emergency or High-Risk Scenarios: In the event of a spill outside of a fume hood or a failure of ventilation controls, a NIOSH-approved air-purifying respirator with organic vapor cartridges is necessary[15]. For large, uncontrolled releases, a self-contained breathing apparatus (SCBA) is required, and only trained emergency personnel should respond[16][17].

TaskMinimum Required PPE
Weighing/Transfer (Solid) Double Gloves (Nitrile inner, Butyl/Viton/thick Nitrile outer), Chemical Splash Goggles, Lab Coat
Solution Preparation/Transfer Double Gloves (Nitrile inner, Butyl/Viton/thick Nitrile outer), Chemical Splash Goggles, Lab Coat
Reaction Workup/Quenching Double Gloves (Nitrile inner, Butyl/Viton/thick Nitrile outer), Chemical Splash Goggles, Face Shield, Chemical Apron, Lab Coat
Spill Cleanup (Small) Double Gloves (Nitrile inner, Butyl/Viton outer), Chemical Splash Goggles, Respirator (if outside hood), Lab Coat

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict, logical workflow is crucial for safety. The following diagram and steps outline the complete handling lifecycle for this compound.

G cluster_prep Preparation Phase cluster_handling Handling Phase (In Fume Hood) cluster_cleanup Post-Handling & Disposal A 1. Assemble PPE B 2. Verify Fume Hood Functionality A->B C 3. Prepare Work Area (Absorbent Liner) B->C D 4. Weigh Compound C->D Begin Work E 5. Perform Chemical Synthesis/Procedure D->E F 6. Quench & Workup E->F G 7. Decontaminate Glassware & Surfaces F->G Complete Work H 8. Segregate & Label Halogenated Waste G->H I 9. Doff & Dispose of Contaminated PPE H->I J 10. Wash Hands Thoroughly I->J

Sources

© Copyright 2026 BenchChem. All Rights Reserved.